5-Methyloctahydro-1H-4,7-methanoinden-5-ol
Cat. No. B8737247
CAS No.:
118798-26-8
M. Wt: 166.26 g/mol
InChI Key: ZMNRHVQTCJLMAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06316159B1
Procedure details
Tricyclo [5.2.1.02,6] decan-8-one (15.0 g) in tetrahydrofuran (THF, 50 ml) is slowly added into CH3MgCl (9.7 g) in THF and the reaction mixture is stirred completely. Tetrahydrofuran (THF, 100 ml) with 5% of water is added into the reaction mixture. Then 100 ml of water is added to the reaction mixture. The reaction mixture is extracted by ether. The organic extract is concentrated in vacuo to yield 8-methyl-tricyclo [5.2.1.02,6] decan-8-ol (formula (X)) as white solid.
Identifiers
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REACTION_CXSMILES
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[CH:1]12[CH2:11][CH:7]([C:8](=[O:10])[CH2:9]1)[CH:6]1[CH:2]2[CH2:3][CH2:4][CH2:5]1.[CH3:12][Mg]Cl.O>O1CCCC1>[CH3:12][C:8]1([OH:10])[CH2:9][CH:1]2[CH2:11][CH:7]1[CH:6]1[CH:2]2[CH2:3][CH2:4][CH2:5]1
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Inputs
Step One
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Name
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|
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Quantity
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15 g
|
|
Type
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reactant
|
|
Smiles
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C12C3CCCC3C(C(C1)=O)C2
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Name
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|
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Quantity
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9.7 g
|
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Type
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reactant
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Smiles
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C[Mg]Cl
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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|
Smiles
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O1CCCC1
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Step Two
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Name
|
|
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Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
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|
Name
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|
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Quantity
|
100 mL
|
|
Type
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solvent
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|
Smiles
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O1CCCC1
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the reaction mixture is stirred completely
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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The reaction mixture is extracted by ether
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The organic extract
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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is concentrated in vacuo
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1(C2C3CCCC3C(C1)C2)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
